2,2-Dimethylpropylideneniobium;pentane

• CAS No.: 61716-32-3
• Molecular Formula: C20H43Nb-3
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2,2-dimethylpropylideneniobium;pentane
• InChI: InChI=1S/C5H10.3C5H11.Nb/c1-5(2,3)4;3*1-3-5-4-2;/h1H,2-4H3;3*1,3-5H2,2H3;/q;3*-1
• InChI Key: JYHRINJWDKTUGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC[CH2-].CCCC[CH2-].CCCC[CH2-].CC(C)(C)C=[Nb]

Description

The compound "2,2-Dimethylpropylideneniobium;pentane" is described as an organometallic complex involving niobium coordinated with a 2,2-dimethylpropylidene ligand and associated with pentane. Organometallic niobium complexes are typically studied for catalytic or material science applications, but the lack of explicit references here limits detailed analysis. For this article, comparisons will focus on structurally related pentane derivatives and their properties, as detailed in the evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethylpropylideneniobium;pentane typically involves the reaction of niobium pentachloride with 2,2-dimethylpropylidene lithium in the presence of a suitable solvent. The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the reactive intermediates. The resulting product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

On an industrial scale, the production of 2,2-Dimethylpropylideneniobium;pentane may involve the use of continuous flow reactors to ensure consistent reaction conditions and high yield. The process may also include steps for the recovery and recycling of solvents and reagents to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethylpropylideneniobium;pentane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form niobium oxides.

Reduction: It can be reduced to lower oxidation states of niobium.

Substitution: The niobium center can undergo substitution reactions with various ligands.

Common Reagents and Conditions

Common reagents used in the reactions of 2,2-Dimethylpropylideneniobium;pentane include oxidizing agents such as hydrogen peroxide, reducing agents like lithium aluminum hydride, and various ligands for substitution reactions. These reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from the reactions of 2,2-Dimethylpropylideneniobium;pentane depend on the specific reaction conditions and reagents used. For example, oxidation may yield niobium oxides, while substitution reactions can produce a variety of niobium-ligand complexes.

Scientific Research Applications

2,2-Dimethylpropylideneniobium;pentane has several applications in scientific research, including:

Chemistry: It is used as a catalyst in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in medical imaging and as a therapeutic agent.

Industry: It is used in the production of advanced materials and as a precursor for the synthesis of other organometallic compounds.

Mechanism of Action

The mechanism by which 2,2-Dimethylpropylideneniobium;pentane exerts its effects involves the interaction of the niobium center with various molecular targets. These interactions can lead to changes in the electronic structure and reactivity of the compound, enabling it to participate in a wide range of chemical reactions. The specific pathways involved depend on the nature of the target molecules and the reaction conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers of Pentane

Pentane (C₅H₁₂) has three structural isomers:

• n-Pentane : Linear chain (IUPAC name: pentane) .
• Isopentane : Branched as 2-methylbutane (IUPAC name: 2-methylbutane) .
• Neopentane : Highly branched as 2,2-dimethylpropane (IUPAC name: 2,2-dimethylpropane) .

Key Properties :

Compound	Boiling Point (°C)	Molecular Weight	Application
n-Pentane	36.1	72.15	Solvent, chromatography
Isopentane	27.7	72.15	Blowing agent, low-temperature baths
Neopentane	9.5	72.15	High-octane fuel additive

These isomers differ in branching, affecting volatility and industrial uses.

Methyl-Substituted Pentanes

2-Methylpentane (Isohexane)

• Formula : C₆H₁₄ .
• Molecular Weight : 86.18 .
• CAS No.: 107-83-5 .
• Applications : Used as a solvent and reference standard in chromatography due to its branched structure .

2,4-Dimethylpentane

• Formula : C₇H₁₆ .
• Molecular Weight : 100.20 .
• CAS No.: 108-08-7 .
• Thermodynamic Data :
  • ΔfH°(liquid): -224.3 kJ/mol .
  • S°(liquid): 318.9 J/mol·K .

Comparison Insight : Increased branching in methyl-substituted pentanes reduces boiling points and enhances stability, making them suitable for specialized solvents.

Halogenated Pentanes

2,2-Dichloropentane

• Formula : C₅H₁₀Cl₂ .
• Molecular Weight : 141.04 .
• CAS No.: 34887-14-4 .
• Structure : Two chlorine atoms on the second carbon, altering reactivity and polarity .

Fluorinated Pentanes

2,2'-Thiobis[1,1,1,3,3,4,4,5,5,5-decafluoro-2-(trifluoromethyl)pentane]

• Formula : Complex fluorinated structure .
• Applications : Likely used in high-performance materials or electronics due to fluorine's thermal stability .

Solvent Blends with Pentane

• DCM:Pentane (3:1) : Demonstrated superior extraction efficiency for pesticides compared to ethyl acetate, except for metalaxyl .
• Residual Pentane in Polystyrene Foam : Reduces tensile strength and modulus, acting as a plasticizer .